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Safety, handling, and disposal of (4-
Hydroxybutyl) hydrogen succinate in a lab
setting
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Compound of Interest

(4-Hydroxybutyl) hydrogen
Compound Name:
succinate

Cat. No. B1616101

An in-depth technical guide on the safety, handling, and disposal of (4-Hydroxybutyl)
hydrogen succinate is currently limited by the lack of a publicly available Safety Data Sheet
(SDS). While general information can be inferred from similar chemical structures, a specific
SDS is crucial for providing accurate and reliable safety, handling, and disposal protocols. This
guide synthesizes the available data and provides general guidance based on standard
laboratory practices for similar compounds.

Chemical and Physical Properties

(4-Hydroxybutyl) hydrogen succinate is a monoester of succinic acid and 1,4-butanediol. Its
properties are summarized in the table below, based on data from chemical suppliers and
databases.[1][2]
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Property Value Source

Molecular Formula CsH140s LookChem[1], PubChem][2]
Molecular Weight 190.19 g/mol LookChem([1], PubChem[2]
CAS Number 56149-52-1 LookChem[1], PubChem][2]
Appearance No data available -

Boiling Point 373.6 °C at 760 mmHg LookChem([1]

Flash Point 150.6 °C LookChem[1]

Density 1.217 g/cm3 LookChem[1]

Vapor Pressure 4.16E-07 mmHg at 25°C LookChem([1]

LogP -0.4 LookChem[1], PubChem][2]
Hydrogen Bond Donor Count 2 LookChem[1], PubChem][2]

Hydrogen Bond Acceptor
Count 5 LookChem[1], PubChem][2]
oun

Safety and Hazard Information

A specific Globally Harmonized System (GHS) classification for (4-Hydroxybutyl) hydrogen
succinate is not readily available. However, based on the safety data for structurally related
compounds such as succinic acid and other hydroxybutyl esters, the following potential
hazards should be considered. It is imperative to handle this substance with care, assuming it
may possess hazards similar to its parent compounds until a specific SDS becomes available.

General Potential Hazards (Inferred):

o Eye Irritation: Succinic acid is known to cause serious eye damage.[3] Therefore, (4-
Hydroxybutyl) hydrogen succinate may be a severe eye irritant.

o Skin Irritation: Similar compounds can cause skin irritation.[4][5]

o Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.
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 Ingestion: May be harmful if swallowed.
Precautionary Measures:

Given the potential hazards, the following precautionary statements, derived from safety data
sheets of similar chemicals, should be followed:

Precautionary Code Description
P264 Wash skin thoroughly after handling.[4]
280 Wear protective gloves/ eye protection/ face
protection.[4][5]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[4]
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[4]
P310 Immediately call a POISON CENTER/doctor.[4]
Dispose of contents/ container to an approved
P501

waste disposal plant.

Handling and Storage

Proper handling and storage procedures are essential to ensure laboratory safety. The
following guidelines are based on general best practices for handling laboratory chemicals.[6]

[7181[°]
Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
potential vapors.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses
with side shields or goggles, and chemical-resistant gloves.
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» Avoid direct contact with skin and eyes.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the chemical.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.

o Store away from heat, sparks, and open flames.
o Containers should be clearly labeled with the chemical name and any known hazards.

Disposal

The disposal of (4-Hydroxybutyl) hydrogen succinate should be carried out in accordance
with local, state, and federal regulations. As a general guideline:

o Collect waste in a designated, labeled, and sealed container.
e Do not dispose of the chemical down the drain or in the general trash.

o Contact your institution's environmental health and safety (EHS) office for specific disposal
procedures.

« If the material is spilled, it should be contained, absorbed with an inert material, and placed
in a suitable container for disposal.[4]

Experimental Protocols

A specific, detailed experimental protocol for a reaction using (4-Hydroxybutyl) hydrogen
succinate as a primary reactant is not available in the public domain. However, it is known to
be used as a monomer in the synthesis of polyesters like poly(butylene succinate) (PBS). A
general workflow for such a polymerization reaction is provided below.
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General Polymerization Workflow:

Preparation Reaction Work-up

Heat to reaction Maintain " - — - =
! N Dissolve polymer in Precipitate polymer in Filter and dry the
temperature under inert and monitor reaction Cool down the reactor
a suitable solvent a non-solvent polymer product

Charge reactor with
(4-Hydroxybutyl) hydrogen succinate
and catalyst

Click to download full resolution via product page
Caption: General workflow for the polymerization of (4-Hydroxybutyl) hydrogen succinate.

Disclaimer: This guide is intended for informational purposes only and is based on the limited
data available. It is not a substitute for a formal Safety Data Sheet. Researchers, scientists, and
drug development professionals should exercise caution and consult with their institution's
Environmental Health and Safety department for specific guidance on handling and disposing
of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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